Tert-butyl 3-(methylsulfonimidoyl)cyclobutane-1-carboxylate
Description
Tert-butyl 3-(methylsulfonimidoyl)cyclobutane-1-carboxylate (also known as TBMSiCB) is a chemical compound that has gained significant attention in the field of scientific research. This compound is a member of the sulfonimidoyl class of compounds and has shown great potential in various applications.
Scientific Research Applications
Synthesis of Biologically Active Natural Products
“Tert-butyl 3-(methylsulfonimidoyl)cyclobutane-1-carboxylate” has been utilized in the synthesis of compounds with potential biological activity. For instance, it serves as a precursor in the synthesis of Indiacen A and Indiacen B, which are natural products with various pharmacological properties .
Asymmetric N-Heterocycle Synthesis
The compound plays a crucial role in the stereoselective synthesis of amines and their derivatives, particularly in the formation of chiral N-heterocycles. These heterocycles are structural motifs in many natural products and have therapeutic applications .
Development of Inertial Measurement Units (IMUs)
While “EN300-7471068” refers to a chemical compound, “EN-300” is also associated with a Precision Fiber Optic Inertial Measurement Unit developed by EMCORE. This IMU is used for navigation in environments where GPS is unavailable, such as in UAVs/drones, dismounted soldier applications, oil and gas exploration, and aeronautics and aviation .
GPS Denied Navigation
The EMCORE EN-300 IMU provides a solution for navigation when GPS signals are denied or unavailable. This technology is crucial for military and exploration applications where reliable positioning is essential .
Precise Targeting and Line-of-Sight Stabilization
The EN-300 IMU’s advanced technology allows for precise targeting and line-of-sight stabilization, which is vital in defense applications and civil aviation for maintaining accuracy and stability .
Oil and Gas Exploration
In the oil and gas industry, the EN-300 IMU’s ability to operate without GPS enables exploration in remote or underground locations where satellite signals cannot penetrate. This allows for more accurate drilling and surveying .
properties
IUPAC Name |
tert-butyl 3-(methylsulfonimidoyl)cyclobutane-1-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19NO3S/c1-10(2,3)14-9(12)7-5-8(6-7)15(4,11)13/h7-8,11H,5-6H2,1-4H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LERSWTDKCAKYMT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)C1CC(C1)S(=N)(=O)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H19NO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl 3-(methylsulfonimidoyl)cyclobutane-1-carboxylate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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